Cas no 1795458-54-6 (5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide)

• Product Name: 5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide
• CAS No: 1795458-54-6
• MF: C₁₃H₁₄ClN₃O₂S₂
• MW: 343.852159023285
• CID: 5369185
• Update Time: 2025-07-23

5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

• Inchi： 1S/C13H14ClN3O2S2/c14-11-4-5-13(20-11)21(18,19)16-10-6-8-17(9-10)12-3-1-2-7-15-12/h1-5,7,10,16H,6,8-9H2
• InChI Key： AMUKKYBQKHVSFN-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CC=C3)C2)(=O)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.5±60.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

Introduction to 5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide (CAS No. 1795458-54-6)

5-Chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide, identified by its CAS number 1795458-54-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates multiple heterocyclic rings, including pyridine and pyrrolidine, which are known to contribute to its unique pharmacological properties.

The presence of a chloro substituent at the fifth position of the thiophene ring and the N-substituted pyrrolidinyl group at the nitrogen atom of the sulfonamide moiety further enhances its chemical reactivity and biological efficacy. Such structural features are often exploited in drug design to modulate binding interactions with biological targets, leading to potential applications in treating various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have suggested that the 5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide may interact with specific enzymes or receptors involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents. The pyridine ring, in particular, has been shown to engage in hydrogen bonding and hydrophobic interactions with target proteins, which is critical for achieving high selectivity and potency.

In addition to its potential anti-inflammatory properties, this compound has also been investigated for its possible role in addressing neurological disorders. The sulfonamide group is known to cross the blood-brain barrier, allowing it to reach central nervous system targets. Preliminary experiments have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter release or inhibiting aberrant signaling pathways associated with neurodegeneration.

The synthesis of 5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide involves multi-step organic reactions, including sulfonylation, nucleophilic substitution, and cyclization processes. The chloro substituent at the thiophene ring is particularly challenging to introduce without affecting other functional groups, necessitating careful optimization of reaction conditions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production of this compound, making it more accessible for further pharmacological evaluation.

One of the most intriguing aspects of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have explored various analogs by altering substituents on the pyridine or pyrrolidine rings, as well as modifying the sulfonamide moiety. These modifications have led to a series of derivatives with enhanced biological activities or improved pharmacokinetic profiles. For instance, replacing the chloro group with other electron-withdrawing or electron-donating substituents has been found to significantly alter the compound's binding affinity and metabolic stability.

The growing interest in 5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide has prompted several academic and industrial research groups to undertake comprehensive pharmacological studies. These studies aim to elucidate its mechanism of action at a molecular level and assess its potential therapeutic benefits in preclinical models. Initial findings suggest that this compound may exhibit synergistic effects when combined with other drugs used in chronic disease management, such as those targeting metabolic disorders or autoimmune conditions.

From a regulatory perspective, ensuring the safety and efficacy of new chemical entities like 5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide requires rigorous testing under Good Manufacturing Practices (GMP) conditions. This includes evaluating acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity endpoints. The results of these studies are crucial for determining whether this compound can progress from early-stage research to clinical trials and eventual market approval.

The impact of 5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide on drug discovery is not limited to its direct applications but also extends to its role as a scaffold for developing new therapeutic agents. By understanding how different structural features influence biological activity, researchers can apply these insights to design next-generation compounds with improved properties. This approach aligns with the broader goal of precision medicine, where drugs are tailored to individual patients based on their genetic makeup and disease characteristics.

In conclusion,5-chloro-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique molecular architecture and promising biological activities make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential,this compound will undoubtedly play an important role in shaping the future of drug development.